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Compound of Interest

Compound Name: 3,5-Dichloropyridine

Cat. No.: B137275

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity 3,5-
Dichloropyridine, a key building block in the synthesis of pharmaceuticals and agrochemicals.
This document is intended for researchers, scientists, and drug development professionals who
require a thorough understanding of the procurement, quality assessment, and application of
this critical reagent.

Introduction to 3,5-Dichloropyridine

3,5-Dichloropyridine (CAS No. 2457-47-8) is a halogenated heterocyclic compound widely
utilized as an intermediate in organic synthesis. Its unique electronic and steric properties make
it a valuable precursor for the development of a range of molecules, most notably as a scaffold
for P2X7 receptor antagonists, which are under investigation for the treatment of inflammatory
diseases.[1][2] The purity of 3,5-Dichloropyridine is paramount in drug discovery and
development, as impurities can lead to unwanted side reactions, lower yields, and potential
toxicological concerns in the final active pharmaceutical ingredient (API).

Commercial Availability and Supplier Specifications

A variety of chemical suppliers offer 3,5-Dichloropyridine in various purities and quantities.
High-purity grades, typically 298%, are readily available for research and development
purposes. The following table summarizes the specifications from several prominent
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commercial suppliers. Researchers are strongly encouraged to request lot-specific Certificates

of Analysis (CoA) for detailed information on purity and impurity profiles.

_ Product . Analytical Physical
Supplier Stated Purity Notes
Number Method Form
- Certificate of
_ Not specified ]
Sigma- ) Analysis
) D73804 98% on product Solid ]
Aldrich available
page .
online.
White to o
Tokyo ) Specifications
_ Almost white
Chemical D0411 >98.0% GC and CoA
powder to )
Industry (TCI) available.[3]
crystal
Safety Data
White to light Sheet and
Chem-Impex 06376 >99% GC yellow Product
powder Specification
available.
Otto Chemie Powder or
D 2625 98% GC
Pvt. Ltd. chunks
Thermo Not specified
Scientific L03380 98% on product
Chemicals page

Potential Impurities in Commercial 3,5-

Dichloropyridine

The impurity profile of 3,5-Dichloropyridine is largely dependent on the synthetic route

employed by the manufacturer. Common methods for its preparation include the reductive

dechlorination of pentachloropyridine or the reaction of other chlorinated pyridine precursors.[4]

Potential impurities may include:
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 Isomeric Dichloropyridines: Other isomers of dichloropyridine (e.g., 2,6-dichloropyridine, 3,4-
dichloropyridine) may be present as byproducts of the synthesis.

e Monochloropyridines and Trichloropyridines: Incomplete or excessive chlorination can lead
to the presence of pyridine molecules with one or three chlorine atoms.

e Residual Starting Materials: Unreacted precursors from the synthesis, such as
pentachloropyridine, may remain in the final product.

» Residual Solvents: Solvents used during the synthesis and purification processes (e.g.,
acetic acid, dichloromethane) may be present in trace amounts.

The following diagram illustrates a common synthetic pathway for 3,5-Dichloropyridine,
highlighting potential points of impurity introduction.
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Synthetic Pathway and Impurity Formation
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Quality Control Workflow for 3,5-Dichloropyridine

Receive 3,5-Dichloropyridine Batch

Review Supplier's Visual Inspection
Certificate of Analysis (Color, Form)

Perform In-house

Analytical Testing

GC-MS Analysis HPLC Analysis

Compare Results with
Supplier Specifications

Meets Specs Does Not Meet Specs

Reject Batch
(Contact Supplier)

Accept Batch for Use
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Simplified P2X7 Receptor Signaling and Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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